3,3'-Neotrehalosadiamine
3,3'-Neotrehalosadiamine
3,3'-neotrehalosadiamine is an amino disaccharide consisting of alpha- and beta-D-kanosaminyl residues joined by a (1<->1)-linkage. It has a role as an antimicrobial agent and a metabolite. It is a glycosyl glycoside derivative and an amino disaccharide. It is a conjugate base of a 3,3'-neotrehalosadiamine(2+).
Brand Name:
Vulcanchem
CAS No.:
104196-14-7
VCID:
VC20804379
InChI:
InChI=1S/C12H24N2O9/c13-5-7(17)3(1-15)21-11(9(5)19)23-12-10(20)6(14)8(18)4(2-16)22-12/h3-12,15-20H,1-2,13-14H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
SMILES:
C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O
Molecular Formula:
C12H24N2O9
Molecular Weight:
340.33 g/mol
3,3'-Neotrehalosadiamine
CAS No.: 104196-14-7
Cat. No.: VC20804379
Molecular Formula: C12H24N2O9
Molecular Weight: 340.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,3'-neotrehalosadiamine is an amino disaccharide consisting of alpha- and beta-D-kanosaminyl residues joined by a (1<->1)-linkage. It has a role as an antimicrobial agent and a metabolite. It is a glycosyl glycoside derivative and an amino disaccharide. It is a conjugate base of a 3,3'-neotrehalosadiamine(2+). |
|---|---|
| CAS No. | 104196-14-7 |
| Molecular Formula | C12H24N2O9 |
| Molecular Weight | 340.33 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-4-amino-2-[(2R,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-3,5-diol |
| Standard InChI | InChI=1S/C12H24N2O9/c13-5-7(17)3(1-15)21-11(9(5)19)23-12-10(20)6(14)8(18)4(2-16)22-12/h3-12,15-20H,1-2,13-14H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1 |
| Standard InChI Key | ZPEFXARQZVAHGO-DCSYEGIMSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)N)O)O)N)O)O |
| SMILES | C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)OC2C(C(C(C(O2)CO)O)N)O)O)N)O)O |
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